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Compound of Interest

Compound Name: DC4 universal

Cat. No.: B1166284

For researchers, scientists, and professionals in drug development, the choice of lubricant can
be critical, especially in applications where water exposure is a concern. This guide provides a
comparative study of the water repellency characteristics of Molykote 4, a well-known specialty
lubricant, and a representative generic silicone grease. The comparison is based on available
technical data and standardized testing methodologies to provide an objective assessment for
informed decision-making.

Executive Summary

Both Molykote 4 and generic silicone greases are formulated with silicone oil as a base,
rendering them inherently hydrophobic and water-resistant. Molykote 4 is consistently
described in technical literature as having "excellent" or "high" water repellency.[1][2][3][4][5][6]
[71[8][9] Quantitative data from standardized tests for Molykote 4 is not readily available in the
public domain. However, for a representative generic silicone grease, a specific value for water
washout as per the ASTM D1264 standard has been identified, providing a benchmark for
comparison. This guide will delve into the available data, outline the standard experimental
protocol for testing water repellency, and present a logical workflow for such evaluations.

Data Presentation

The following table summarizes the available data on the water repellency of Molykote 4 and a
generic silicone grease. Due to the lack of publicly available quantitative data for Molykote 4, its
performance is described qualitatively based on manufacturer's literature.
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Water Repellency

Product Base Oil Thickener
Performance

Described as "highly
water-repellent” and
having "excellent
water repellency”.[1]
Polydimethyl silicone RN SIE]
Molykote 4 - Inert silica filler Specific quantitative
data from
standardized tests like
ASTM D1264 is not
publicly available in

technical data sheets.

ASTM D1264 Water

Generic Silicone ) ) N
Dimethylpolysiloxane Amorphous silica Washout @ 38°C

(100°F): 3.2%

Grease

Experimental Protocols

To quantify the water repellency of lubricating greases, standardized test methods are
employed. The most relevant of these is the ASTM D1264, "Standard Test Method for
Determining the Water Washout Characteristics of Lubricating Greases."

ASTM D1264 - Water Washout Characteristics of
Lubricating Greases

Objective: This test method evaluates the resistance of a lubricating grease to being washed
out by water from a ball bearing under specified conditions.

Apparatus:
o A standard ball bearing (6204)
» Ahousing for the bearing with specified clearances

e A drive motor to rotate the bearing at 600 + 30 rpm

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.ebay.com/itm/143841805885
https://docs.rs-online.com/b9d0/0900766b811513e3.pdf
https://tmcindustries.com/products/dow-corning-4
https://www.eis-inc.com/product/electrical-insulating-compound-ph11-4-4?option=DC4X150G
https://www.newark.com/molykote/molykote-4-100g/insulating-compound-tube-100g/dp/25C3470
https://dge-europe.com/product/molykote-4-electrical-insulating-compound/
https://www.chempoint.com/products/dupont/molykote-dowsil-compounds/molykote-compounds/molykote-4-electrical-insulating-compound
https://www.lubricantspecialty.com/products/molykote-compounds/molykote-4-electrical-insulating-compound
https://www.silmid.com/silicones/silicone-compounds/MOLYKOTE-Dow-Corning-4-Electrical-Insulating-Compound-SAE-AS-8660-in-various-sizes/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

o A water reservoir and a circulating pump
e A spray nozzle to impinge water on the bearing housing
e A heating source to maintain the water at a specified temperature (typically 38°C or 79°C)

Procedure:

A specified amount of the grease is packed into the ball bearing.
e The bearing is then inserted into the housing.
e The bearing is rotated at a constant speed of 600 + 30 rpm.

o Water, maintained at the specified test temperature, is sprayed onto the bearing housing at a
rate of 5 £ 0.5 mL/s for 60 minutes.

 After the test, the bearing is dried, and the amount of grease washed out is determined by
weighing the bearing before and after the test.

e The result is expressed as the percentage of grease lost by weight.

Experimental Workflow

The logical workflow for a comparative study of water repellency between two grease samples
would follow the steps outlined below. This process ensures a standardized and unbiased
evaluation.
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Preparation Phase

Sample Acquisition:
Molykote 4 & Generic Silicone Grease

Apparatus Setup:
ASTM D1264 Water Washout Tester

Bearing Preparation:
Pack with specified amount of grease

Testing Phase
Run Test for Molykote 4: Run Test for Generic Silicone Grease:
600 rpm, 38°C water spray for 1 hr 600 rpm, 38°C water spray for 1 hr
Analysis Phase

Data Collection:
Measure weight loss of grease

Calculate Percentage Washout

Comparative Analysis of Results

Click to download full resolution via product page

Experimental workflow for comparative water repellency testing.

Conclusion
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Both Molykote 4 and generic silicone greases offer a degree of water repellency due to their
silicone-based composition. Technical descriptions consistently highlight the superior water
resistance of Molykote 4. The available quantitative data for a generic silicone grease shows a
water washout of 3.2% under ASTM D1264, indicating good resistance to water displacement.

For applications where minimal water washout is critical and a premium, well-documented
product is desired, Molykote 4 is a strong candidate, despite the lack of specific public data on
its water washout performance. For less critical applications where a quantifiable level of water
resistance is sufficient, a generic silicone grease with documented ASTM D1264 performance
can be a cost-effective alternative. It is recommended that for critical applications, users should
request specific test data from the manufacturer or conduct independent testing to verify the
performance of any selected grease under their specific operational conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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